Cas no 2137903-38-7 (Tert-butyl 3-(cyclohexylmethylidene)azetidine-1-carboxylate)

• Product Name: Tert-butyl 3-(cyclohexylmethylidene)azetidine-1-carboxylate
• CAS No: 2137903-38-7
• MF: C₁₅H₂₅NO₂
• MW: 251.364504575729
• CID: 6227396
• PubChem ID: 165456705
• Update Time: 2025-10-31

Tert-butyl 3-(cyclohexylmethylidene)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(cyclohexylmethylidene)azetidine-1-carboxylate
• 2137903-38-7
• EN300-703587
• Tert-butyl 3-(cyclohexylmethylidene)azetidine-1-carboxylate

• Inchi： 1S/C15H25NO2/c1-15(2,3)18-14(17)16-10-13(11-16)9-12-7-5-4-6-8-12/h9,12H,4-8,10-11H2,1-3H3
• InChI Key： QICWTQVDLOORNA-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C/C(/C1)=C\C1CCCCC1)=O

Computed Properties

• Exact Mass: 251.188529040g/mol
• Monoisotopic Mass: 251.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 29.5Ų

Additional information on Tert-butyl 3-(cyclohexylmethylidene)azetidine-1-carboxylate

Comprehensive Overview of Tert-butyl 3-(cyclohexylmethylidene)azetidine-1-carboxylate (CAS No. 2137903-38-7)

Tert-butyl 3-(cyclohexylmethylidene)azetidine-1-carboxylate (CAS No. 2137903-38-7) is a specialized organic compound widely utilized in pharmaceutical research and fine chemical synthesis. Its unique structure, featuring an azetidine ring and a cyclohexylmethylidene moiety, makes it a valuable intermediate for developing novel bioactive molecules. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery, particularly in targeting G-protein-coupled receptors (GPCRs) and enzyme inhibitors.

The growing demand for heterocyclic compounds like Tert-butyl 3-(cyclohexylmethylidene)azetidine-1-carboxylate aligns with current trends in precision medicine and small-molecule therapeutics. With the rise of AI-driven drug design, this compound has garnered attention for its compatibility with computational chemistry tools, such as molecular docking and quantitative structure-activity relationship (QSAR) modeling. Its Boc-protected group further enhances its stability, making it suitable for multi-step synthetic routes.

From an industrial perspective, CAS No. 2137903-38-7 is often discussed in the context of green chemistry and sustainable synthesis. Manufacturers are exploring eco-friendly catalytic methods to produce this compound, addressing concerns about carbon footprint reduction in chemical processes. Additionally, its role in peptide mimetics and scaffold diversification has made it a topic of interest in medicinal chemistry forums and patent literature.

Analytical techniques such as NMR spectroscopy, HPLC purity analysis, and mass spectrometry are critical for characterizing Tert-butyl 3-(cyclohexylmethylidene)azetidine-1-carboxylate. These methods ensure compliance with Good Manufacturing Practices (GMP), a recurring theme in pharmaceutical quality control discussions. The compound’s solubility profile in polar aprotic solvents (e.g., DMF, DMSO) also makes it adaptable to diverse reaction conditions.

In summary, Tert-butyl 3-(cyclohexylmethylidene)azetidine-1-carboxylate (CAS No. 2137903-38-7) represents a convergence of cutting-edge research and industrial innovation. Its applications span from high-throughput screening to lead optimization, reflecting its versatility. As the scientific community continues to explore structure-activity relationships (SAR), this compound is poised to play a pivotal role in next-generation therapeutic development.